2-(Pyrid-3-ylmethyl)-isothiourea dihydrochloride

• Molecular Formula: C7H11Cl2N3S
• Molecular Weight: 240.15 g/mol
• IUPAC Name: pyridin-3-ylmethyl carbamimidothioate;dihydrochloride
• InChI: InChI=1S/C7H9N3S.2ClH/c8-7(9)11-5-6-2-1-3-10-4-6;;/h1-4H,5H2,(H3,8,9);2*1H
• InChI Key: XYCNPMLNNCLETP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)CSC(=N)N.Cl.Cl

Description

2-(Pyrid-3-ylmethyl)-isothiourea dihydrochloride is a useful research compound. Its molecular formula is C7H11Cl2N3S and its molecular weight is 240.15 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(Pyrid-3-ylmethyl)-isothiourea dihydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(Pyrid-3-ylmethyl)-isothiourea dihydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution of 3-chloromethylpyridine hydrochloride (164 g) in ethanol (510 cc), at 50° C., is added dropwise and in the course of 20 minutes to a solution of thiourea (91 g) in boiling ethanol (510 cc). The reaction mixture is stirred for 3 hours 50 minutes at the boil and then cooled to 26° C. The resulting crystals are filtered off, washed twice with ethanol (400 cc in total) and dried under reduced pressure (25 mm Hg; 2.7 kPa) at a temperature of about 20° C. 2-(Pyrid-3-ylmethyl)-isothiourea dihydrochloride (173 g), melting at 212° C., is thus obtained.